Cas no 1261816-95-8 (2-Bromo-3-methoxybenzonitrile)
2-Bromo-3-methoxybenzonitrile structure
Product Name:2-Bromo-3-methoxybenzonitrile
CAS No:1261816-95-8
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD09834772
CID:2134092
Update Time:2025-04-21
2-Bromo-3-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-methoxyBenzonitrile
- Benzonitrile, 2-bromo-3-methoxy-
- 2-Bromo-3-cyanoanisole
- Benzonitrile, 2-bromo-3-methoxy-
- TRA0076881
- FCH1393896
- SY031659
- 2-Bromo-3-methoxybenzonitrile
-
- MDL： MFCD09834772
- Inchi： 1S/C8H6BrNO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,1H3
- InChI Key： FQKUIMZTAJYITH-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CC=CC=1OC
Computed Properties
- Exact Mass: 210.96300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 285.9±30.0 ºC (760 Torr),
- Flash Point: 126.7±24.6 ºC,
- Solubility: Very slightly soluble (0.28 g/l) (25 º C),
- PSA: 33.02000
- LogP: 2.32938
2-Bromo-3-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM324491-1g |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 95% | 1g |
$324 | 2021-06-16 | |
| Alichem | A015000913-250mg |
2-Bromo-3-cyanoanisole |
1261816-95-8 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015000913-500mg |
2-Bromo-3-cyanoanisole |
1261816-95-8 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015000913-1g |
2-Bromo-3-cyanoanisole |
1261816-95-8 | 97% | 1g |
1,475.10 USD | 2021-06-21 | |
| Chemenu | CM324491-1g |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 95% | 1g |
$324 | 2022-06-13 | |
| abcr | AB463004-250 mg |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 250MG |
€203.80 | 2022-06-10 | ||
| abcr | AB463004-1 g |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 1g |
€485.00 | 2022-06-10 | ||
| Apollo Scientific | OR55274-250mg |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 97% | 250mg |
£67.00 | 2025-02-20 | |
| Apollo Scientific | OR55274-1g |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 97% | 1g |
£184.00 | 2025-02-20 | |
| Apollo Scientific | OR55274-5g |
2-Bromo-3-methoxybenzonitrile |
1261816-95-8 | 97% | 5g |
£686.00 | 2025-02-20 |
2-Bromo-3-methoxybenzonitrile Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1261816-95-8 (2-Bromo-3-methoxybenzonitrile) Related Products
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- 125790-66-1(Benzonitrile, 4-bromo-3,5-dimethoxy-)
- 873775-71-4(1,2-Benzenedicarbonitrile, 3,6-dibromo-4,5-dimethoxy-)
- 693232-06-3(2-Bromo-3-hydroxybenzonitrile)
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